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Compound of Interest

Compound Name: 1,1-Difluoroacetone

Cat. No.: B1306852

Technical Support Center: Managing 1,1-
Difluoroacetone

This guide provides essential information for researchers, scientists, and drug development
professionals on safely managing 1,1-Difluoroacetone, with a specific focus on preventing and
addressing pressure buildup in sealed containers.

Frequently Asked Questions (FAQSs)

Q1: What is 1,1-Difluoroacetone and what are its primary hazards?

Al: 1,1-Difluoroacetone (CAS No. 431-05-0) is a flammable, colorless liquid ketone.[1][2] Its
primary hazards include flammability, skin and eye irritation, and respiratory irritation.[1][2] Due
to its low boiling point and high vapor pressure, it can cause significant pressure buildup in
sealed containers, potentially leading to violent rupture.[1]

Q2: Why does pressure build up in sealed containers of 1,1-Difluoroacetone?

A2: Pressure buildup is primarily due to the chemical's high volatility. 1,1-Difluoroacetone has
a boiling point of 46.5-46.7°C and a vapor pressure of 350 mmHg at 25°C.[2][3][4] As the
ambient temperature increases, more of the liquid vaporizes, increasing the pressure inside a
sealed container.[5][6] This risk is amplified if the container is exposed to heat sources.[1]

Q3: How should I store 1,1-Difluoroacetone to minimize pressure buildup?
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A3: Store 1,1-Difluoroacetone in a cool, dry, and well-ventilated area, away from heat, sparks,
open flames, and other ignition sources.[1][7] It is recommended to store it in a refrigerator.[8]
Ensure containers are securely sealed but be aware of the potential for pressure buildup and
follow procedures for periodic venting if necessary and safe to do so.[1]

Q4: What are the signs of pressure buildup in a container of 1,1-Difluoroacetone?

A4: Visual signs of pressure buildup include bulging or deformation of the container.[1] If a
container appears swollen, handle it with extreme caution.

Q5: What should I do if | suspect significant pressure buildup in a container?

A5: If you observe a bulging container, do not attempt to open it directly. The area should be
cleared of all personnel. If it is safe to do so, the container can be cooled externally with a
water bath to reduce the internal pressure. If you are not equipped or trained to handle this
situation, contact your institution's environmental health and safety (EHS) department
immediately.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Container is visibly bulging or

deformed.

High ambient temperature,
exposure to a heat source, or
prolonged storage without

venting.

1. DO NOT OPEN THE
CONTAINER.2. Clear the
immediate area of all
personnel.3. If safe, cool the
container externally (e.g., with
a water bath) to reduce
internal pressure.4. Contact
your EHS department for
guidance on safe handling and

disposal.

A hissing sound is heard when

opening the container.

Minor pressure buildup due to
normal vaporization at storage

temperature.

1. Open the container slowly
and carefully in a well-
ventilated area, preferably
within a fume hood.2. Point the
container opening away from
yourself and others.3. Allow
the pressure to equalize slowly

before fully opening the cap.[1]

The liquid appears to be

boiling at room temperature.

The ambient temperature is at
or above the boiling point of
1,1-Difluoroacetone (46.5-
46.7°C).

1. Ensure the work area is
well-ventilated and free of
ignition sources.2. Cool the
container before use to

minimize vapor release.

Quantitative Data

Property Value Source(s)
CAS Number 431-05-0 [11[2]
Molecular Weight 94.06 g/mol [4107]
Boiling Point 46.5-46.7 °C [2][7]

Vapor Pressure

350 mmHg at 25°C

[3]4]

Density

1.164 g/cm3

[2](7]
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Experimental Protocols

Protocol for Safely Opening a New or Stored Container of 1,1-Difluoroacetone:
e Preparation:

o Don appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.

o Ensure a fume hood is operational and available.

o Have an appropriate fire extinguisher (e.g., dry chemical or carbon dioxide) readily
accessible.

e Procedure:

Place the container in the fume hood.

o

[¢]

Visually inspect the container for any signs of bulging or deformation. If any are present,
follow the troubleshooting guide for bulging containers.

[¢]

Slowly and carefully begin to unscrew the cap.

[¢]

If any hissing sound is heard, pause and allow the pressure to equalize before proceeding.

o

Once the pressure has equalized, the cap can be fully removed.
¢ Post-Opening:
o After dispensing the required amount, securely reseal the container.

o Return the container to the recommended cool storage location.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [managing pressure buildup in sealed containers of 1,1-
Difluoroacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306852#managing-pressure-buildup-in-sealed-
containers-of-1-1-difluoroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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